Hexasiloxane, tetradecaethoxy-

• CAS RN: 18768-59-7
• Molecular Formula: C28H70O19Si6
• Molecular Weight: 879.4 g/mol
• IUPAC Name: [diethoxy(triethoxysilyloxy)silyl] [[diethoxy(triethoxysilyloxy)silyl]oxy-diethoxysilyl] diethyl silicate
• InChI: InChI=1S/C28H70O19Si6/c1-15-29-48(30-16-2,31-17-3)43-50(35-21-7,36-22-8)45-52(39-25-11,40-26-12)47-53(41-27-13,42-28-14)46-51(37-23-9,38-24-10)44-49(32-18-4,33-19-5)34-20-6/h15-28H2,1-14H3
• InChI Key: AVTYAAGTDZJTSJ-UHFFFAOYSA-N
• SMILES: CCO[Si](OCC)(OCC)O[Si](OCC)(OCC)O[Si](OCC)(OCC)O[Si](OCC)(OCC)O[Si](OCC)(OCC)O[Si](OCC)(OCC)OCC
• synonyms: Hexasiloxane, tetradecaethoxy-

Description

Hexasiloxane, Tetradecaethoxy- is a silicon-based compound that has recently gained significant attention in the scientific community. It is a colorless and odorless liquid that is widely used in various scientific research applications due to its unique properties.

Mechanism Of Action

The mechanism of action of Hexasiloxane, Tetradecaethoxy- is not well understood. However, it is believed that it works by forming a protective layer on the surface of the material it is applied to. This layer provides protection against corrosion, oxidation, and other forms of damage. Hexasiloxane, Tetradecaethoxy- is also believed to have a low surface tension, which allows it to spread evenly over the surface it is applied to.

Biochemical And Physiological Effects

Hexasiloxane, Tetradecaethoxy- has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that it may have antimicrobial properties. It has also been shown to be non-toxic and non-irritating to the skin.

Advantages And Limitations For Lab Experiments

Hexasiloxane, Tetradecaethoxy- has several advantages for lab experiments. It is a non-toxic and non-flammable liquid that is easy to handle and store. It is also compatible with a wide range of materials, including metals, plastics, and glass. However, it has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for the research and development of Hexasiloxane, Tetradecaethoxy-. One area of research could be the development of new synthesis methods that are more cost-effective and environmentally friendly. Another area of research could be the investigation of its potential use in the manufacturing of new materials with unique properties. Additionally, more research is needed to understand its mechanism of action and potential biochemical and physiological effects.
Conclusion:
In conclusion, Hexasiloxane, Tetradecaethoxy- is a silicon-based compound that has several unique properties that make it useful in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of Hexasiloxane, Tetradecaethoxy- in various scientific and industrial applications.

Synthesis Methods

The synthesis of Hexasiloxane, Tetradecaethoxy- involves the reaction of tetraethyl orthosilicate (TEOS) with ethanol in the presence of a catalyst. The reaction takes place under controlled temperature and pressure conditions. The resulting product is a clear liquid that can be purified through distillation.

Scientific Research Applications

Hexasiloxane, Tetradecaethoxy- is widely used in various scientific research applications. It is used as a solvent and a reagent in organic synthesis. It is also used as a coating material for various surfaces, including glass, metal, and plastic. Hexasiloxane, Tetradecaethoxy- is also used as a lubricant in the manufacturing of various products, including automotive parts, electronics, and medical devices.